1-(Tetrahydrofuran-3-yl)azetidin-3-amine dihydrochloride
Overview
Description
1-(Tetrahydrofuran-3-yl)azetidin-3-amine dihydrochloride, also known as THFA-dihydrochloride, is an organic compound with a wide range of uses in the chemical and pharmaceutical industries. THFA-dihydrochloride is a white crystalline powder, and is soluble in water, ethanol, and other polar solvents. It is used as an intermediate for the synthesis of organic compounds, and is also used in the manufacture of pharmaceuticals and agrochemicals.
Scientific Research Applications
Synthesis and Chemical Properties
- Azetidines, including compounds related to “1-(Tetrahydrofuran-3-yl)azetidin-3-amine dihydrochloride,” are noted for their thermal stability and versatility in chemical reactions, which include electrophilic and nucleophilic ring openings. These reactions yield valuable synthetic intermediates for further chemical transformations. Azetidines serve as precursors for a variety of heterocyclic compounds, demonstrating significant applications in asymmetric synthesis and the production of compounds with medicinal potential (Singh, D’hooghe, & Kimpe, 2008).
Antimicrobial and Antitubercular Activities
- New pyrimidine-azetidinone analogues have been synthesized and evaluated for their antioxidant, antimicrobial, and antitubercular activities. These compounds demonstrated promising results against bacterial and fungal strains, including Mycobacterium tuberculosis, highlighting their potential as leads for the development of new antibacterial and antitubercular drugs (Chandrashekaraiah et al., 2014).
Anti-Inflammatory and Analgesic Activities
- The synthesis of 3-chloro-1-(4a,10b-diazaphenanthrene-2-yl)-4-phenyl azetidin-2-ones and their exploration for anti-inflammatory activity demonstrated that most of these compounds showed potent results compared to indomethacin. This suggests their potential as new therapeutic agents with anti-inflammatory effects (Sharma, Maheshwari, & Bindal, 2013).
Synthesis of N-Substituted Azoles
- A study on the oxidative C-H/N-H cross-coupling between tetrahydrofuran and azoles using air under visible-light mediation presented a green route for the synthesis of N-substituted azoles. This process highlights the importance of tetrahydrofuran derivatives in developing environmentally friendly synthetic methodologies for constructing heterocyclic compounds (Zhang, Yi, Wang, & Lei, 2017).
properties
IUPAC Name |
1-(oxolan-3-yl)azetidin-3-amine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H14N2O.2ClH/c8-6-3-9(4-6)7-1-2-10-5-7;;/h6-7H,1-5,8H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JRJUGAAWOSPXEI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1N2CC(C2)N.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H16Cl2N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
215.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(Tetrahydrofuran-3-yl)azetidin-3-amine dihydrochloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![8-(2-Fluoropyridin-4-yl)-1,4-dioxa-8-azaspiro[4.5]decane](/img/structure/B1481424.png)
